Cas no 496027-94-2 (methyl 5'-(3,4,5-trimethoxybenzamido)-2,3'-bithiophene-4'-carboxylate)

• Product Name: methyl 5'-(3,4,5-trimethoxybenzamido)-2,3'-bithiophene-4'-carboxylate
• CAS No: 496027-94-2
• MF: C₂₀H₁₉NO₆S₂
• MW: 433.497963190079
• CID: 6028268
• PubChem ID: 1277418
• Update Time: 2023-12-13

methyl 5'-(3,4,5-trimethoxybenzamido)-2,3'-bithiophene-4'-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5'-(3,4,5-trimethoxybenzamido)-2,3'-bithiophene-4'-carboxylate
• methyl 5-(3,4,5-trimethoxybenzamido)-[2,3-bithiophene]-4-carboxylate
• [2,3'-Bithiophene]-4'-carboxylic acid, 5'-[(3,4,5-trimethoxybenzoyl)amino]-, methyl ester
• AKOS001055021
• UPCMLD0ENAT0513-6368:001
• Oprea1_789331
• Methyl 4-thiophen-2-yl-2-[(3,4,5-trimethoxybenzoyl)amino]thiophene-3-carboxylate
• 496027-94-2
• HMS1852E13
• Z56882965
• D304-0029
• F1174-3219
• CHEMBL1435011
• NCGC00118337-01
• methyl 5'-(3,4,5-trimethoxybenzamido)-[2,3'-bithiophene]-4'-carboxylate

• Inchi： 1S/C20H19NO6S2/c1-24-13-8-11(9-14(25-2)17(13)26-3)18(22)21-19-16(20(23)27-4)12(10-29-19)15-6-5-7-28-15/h5-10H,1-4H3,(H,21,22)
• InChI Key： IAUBLRDIGPEBCU-UHFFFAOYSA-N
• SMILES： C1(C2C(C(OC)=O)=C(NC(=O)C3=CC(OC)=C(OC)C(OC)=C3)SC=2)SC=CC=1

Computed Properties

• Exact Mass: 433.06537967g/mol
• Monoisotopic Mass: 433.06537967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes